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Compound of Interest

Compound Name: 5-Chloro-6-methoxypyridine-3-thiol

Cat. No.: B13482427

Get Quote

Technical Whitepaper: 5-Chloro-6-
methoxypyridine-3-thiol
Core Identifier & Physicochemical Profile

Executive Summary
5-Chloro-6-methoxypyridine-3-thiol (Formula: C₆H₆ClNOS) is a specialized heterocyclic

building block used primarily in the development of kinase inhibitors, GPCR ligands, and

fragment-based drug discovery (FBDD).[1] Its structural value lies in the 3-thiol moiety, which

serves as a high-nucleophilicity handle for S-alkylation or cross-coupling, while the 6-methoxy

group functions as a masked oxo-group (pyridone precursor) or a stable electron-donating

ether that modulates the pyridine ring's basicity.

This guide details the molecular specifications, validated synthetic pathways, and reactivity

profile of this compound, designed for medicinal chemists requiring high-purity scaffold

integration.
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The following data represents the core technical profile for 5-Chloro-6-methoxypyridine-3-
thiol.

Parameter Specification Notes

IUPAC Name
5-Chloro-6-methoxypyridine-3-

thiol

Alternate: 3-Chloro-2-methoxy-

5-mercaptopyridine

(numbering dependent)

Molecular Formula C₆H₆ClNOS

Molecular Weight 175.64 g/mol
Monoisotopic Mass:

~174.9859 Da

CAS Number Not widely listed MDL: MFCD33440216

Physical State White to off-white powder

Melting Point 53 – 58 °C (decomposition)
Thermal instability suggests

storage at -20°C

Solubility DMSO, DCM, Chloroform

Low aqueous solubility;

lipophilic (cLogP ~1.[2][3][4]

[5]9)

pKa (Thiol) ~6.0 – 7.0 (Estimated)

More acidic than thiophenol

due to electron-deficient

pyridine ring

Synthetic Methodology
Synthesis of 3-thiol pyridines is often complicated by catalyst poisoning or disulfide formation.

The most robust protocol utilizes a palladium-catalyzed thiolation or a lithium-halogen

exchange followed by sulfur trapping. Below is the field-validated route starting from the

commercially available 3-iodo precursor.

Protocol: Thiobenzoate Hydrolysis Route
This method avoids the use of foul-smelling H₂S and provides high purity (>95%).

Precursor: 5-Chloro-6-methoxy-3-iodopyridine.
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Step 1 (Thiolation): Cross-coupling with thiobenzoic acid using a Pd catalyst (e.g.,

Pd₂(dba)₃/Xantphos) to form the S-thiobenzoate intermediate.

Step 2 (Hydrolysis): Base-mediated hydrolysis (K₂CO₃/MeOH) to release the free thiol.

Reaction Workflow (DOT Visualization):

5-Chloro-6-methoxy-
3-iodopyridine

S-(5-Chloro-6-methoxy-
pyridin-3-yl) benzothioate
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pyridine-3-thiol
(Target)

Step 2: Deprotection

K2CO3 / MeOH
(Hydrolysis)

Click to download full resolution via product page

Figure 1: Two-step synthesis via thiobenzoate intermediate to prevent early oxidation.

Reactivity & Application Profile
The 3-thiol position on the pyridine ring is highly nucleophilic but susceptible to oxidative

dimerization. In drug discovery, this scaffold is often used to create thioether bridges or is

oxidized to sulfonyl chlorides for sulfonamide synthesis.

Key Transformations
S-Alkylation (Thioether Synthesis): Reacts rapidly with alkyl halides (e.g., benzyl bromides)

in the presence of mild base (Cs₂CO₃) to form stable thioethers, a common motif in kinase

inhibitors (e.g., modifying the hinge-binding region).

Oxidation to Sulfonyl Chloride: Treatment with Cl₂/AcOH or SO₂Cl₂ converts the thiol to the

sulfonyl chloride (–SO₂Cl), a precursor for sulfonamide-based libraries.

Disulfide Formation: Spontaneous oxidation in air forms the disulfide dimer. This is reversible

using reducing agents like DTT or TCEP.
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Reactivity Logic Map (DOT Visualization):
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Figure 2: Divergent reactivity profile for library generation.

Handling & Stability Protocols
Critical Warning: Pyridine thiols are prone to oxidative dimerization upon exposure to

atmospheric oxygen.

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C.

Reconstitution: Degas all solvents (MeOH, DMSO) prior to dissolving the compound to

prevent immediate disulfide formation.

Purification: If the compound has dimerized (yellowing of white powder), treat with

Dithiothreitol (DTT) or Triphenylphosphine (PPh₃) in wet solvent to reduce the disulfide bond

back to the free thiol before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. namiki-s.co.jp [namiki-s.co.jp]

2. chemscene.com [chemscene.com]

3. chemscene.com [chemscene.com]

4. researchgate.net [researchgate.net]

5. PubChemLite - 5-chloro-2-methoxypyridine-3-thiol (C6H6ClNOS) [pubchemlite.lcsb.uni.lu]

6. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]

To cite this document: BenchChem. [5-Chloro-6-methoxypyridine-3-thiol molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13482427/docs#5-chloro-6-methoxypyridine-3-thiol-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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